Cas no 6136-92-1 (2-Butanone, 1,1-diethoxy-)

• Product name: 2-Butanone, 1,1-diethoxy-
• CAS No: 6136-92-1
• MF: C₈H₁₆O₃
• MW: 160.21084
• CID: 1627221
• PubChem ID: 88362

2-Butanone, 1,1-diethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1,1-diethoxy-
• AKOS018048070
• 1,1-diethoxybutan-2-one
• DTXSID40864946
• SCHEMBL178955
• EINECS 243-507-4
• 6136-92-1

• Inchi： InChI=1S/C8H16O3/c1-4-7(9)8(10-5-2)11-6-3/h8H,4-6H2,1-3H3
• InChI Key： PSCPNUUGSYNSEH-UHFFFAOYSA-N
• SMILES： CCC(=O)C(OCC)OCC

Computed Properties

• Exact Mass: 160.10998
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 1

Experimental Properties

• PSA: 35.53